Cas no 96249-05-7 (Benzenepropanenitrile,a-[(dimethylamino)methylene]-3-fluoro-b-oxo-)

Benzenepropanenitrile,a-[(dimethylamino)methylene]-3-fluoro-b-oxo- structure
96249-05-7 structure
Product Name:Benzenepropanenitrile,a-[(dimethylamino)methylene]-3-fluoro-b-oxo-
CAS No:96249-05-7
MF:C12H11FN2O
MW:218.226946115494
CID:796866
PubChem ID:14673981
Update Time:2025-04-19

Benzenepropanenitrile,a-[(dimethylamino)methylene]-3-fluoro-b-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile,a-[(dimethylamino)methylene]-3-fluoro-b-oxo-
    • (E)-3-(DIMETHYLAMINO)-2-(3-FLUOROBENZOYL)ACRYLONITRILE
    • (E)-3-(dimethylamino)-2-(3-fluorobenzoyl)prop-2-enenitrile
    • 3-(Dimethylamino)-2-(3-fluorobenzoyl)acrylonitrile
    • (Z)-3-(dimethylamino)-2-(3-fluorobenzoyl)acrylonitrile
    • A19357
    • DTXSID80562893
    • 96249-05-7
    • (2E)-3-(Dimethylamino)-2-(3-fluorobenzoyl)prop-2-enenitrile
    • Inchi: 1S/C12H11FN2O/c1-15(2)8-10(7-14)12(16)9-4-3-5-11(13)6-9/h3-6,8H,1-2H3/b10-8+
    • InChI Key: MKIYUVIOCOLGKQ-CSKARUKUSA-N
    • SMILES: FC1=CC=CC(=C1)C(/C(/C#N)=C/N(C)C)=O

Computed Properties

  • Exact Mass: 218.086
  • Monoisotopic Mass: 218.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 44.1A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.178
  • Boiling Point: 407.061°C at 760 mmHg
  • Flash Point: 199.983°C
  • Refractive Index: 1.542
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